Closed basins occupy 21% of the world’s land area and can substantially affect global carbon budgets. Conventional understanding suggests that the terminal areas of closed basins collect water and carbon from throughout the entire basin, and changes in lake organic carbon sinks are indicative of basin-wide organic carbon storages. However, this hypothesis lacks regional and global validation. Here, we first validate the depositional process of organic carbon in a typical closed-basin region of northwest China using organic geochemical proxies of both soil and lake sediments. Then we estimate the organic carbon sinks and human impacts in extant closed-basin lakes since the Last Glacial Maximum (LGM). Results show that 80.56 Pg organic carbon is stored in extant closed-basin lakes mainly found in the northern mid-latitudes. Carbon accumulation rates vary from 17.54 g C m−2 yr−1 during modern times, 6.36 g C m−2 yr−1 during the mid-Holocene and 2.25 g C m−2 yr−1 during the LGM. Then, we evaluated the influence by human activities during the late Holocene (in the past three thousand years). The ratio of human impacts on lake organic carbon storage in above closed basins is estimated to be 22.79%, and human-induced soil organic carbon emissions in the past three thousand years amounted to 207 Pg. While the magnitude of carbon storage is not comparable to those in peatland, vegetation and soil, lake organic carbon sinks from closed basins are significant to long-term terrestrial carbon budget and contain information of climate change and human impact from the whole basins. These observations improve our understanding of carbon sinks in closed basins at various time scales, and provide a basis for the future mitigation policies to global climate change.

One of the scientific challenges of understanding climate change has been determining the important drivers and metrics of global carbon (C) emissions and C cycling in tropical, subtropical, boreal, subarctic, and temperate peatlands. Peatlands account for 3% of global land cover, yet contain a major reservoir of 550 gigatons (Gt) of soil C, and serve as C sinks for 0.37 Gt of carbon dioxide (CO2) a year. In the United States, temperate peatlands are estimated to store 455 petagrams of C (PgC). There has been increasing interest in the role of wildfires in C cycling and altering peatlands from C sinks to major C sources. We estimated above- and below-ground C emissions from the Pains Bay Fire, a long-duration wildfire (112 days; 18,329 ha) that burned a coastal peatland in eastern North Carolina, USA. Soil C emissions were estimated from pre- and post-burn Light Detection and Ranging (LIDAR) soil elevation data, soils series and C content mapping, remotely sensed soil burn severity, and post-burn field surveys of soil elevation. Total above-ground C emissions from the fire were 2,89,579 t C and 214 t C ha−1 for the 10 vegetation associations within the burn area perimeter. Above-ground sources of C emissions were comprised of litter (69,656 t C), shrub (1,68,983 t C), and foliage (50,940 t C). Total mean below-ground C emissions were 5,237,521 t C, and ranged from 2,630,529 to 8,287,900 t C, depending on organic matter content of different soil horizons within each of the 7 soil series. The mean below-ground C emissions within the burn area were 1,595.6 t C ha−1 and ranged from 629.3 to 2511.3 t C ha−1. In contrast to undisturbed temperate peatlands, human induced disturbances of the natural elevation gradient of the peatland has resulted in increased heterogeneity of floristic variation and assemblages that are a product of the spatial and temporal patterns of the water table level and the surface wetness across peatlands. Human induced changes in surface hydrology and land use influenced the fuel characteristics of natural vegetation and associated soils, thus influencing wildfire risk, behavior, and the resulting C emissions.

We investigated the spatio-temporal dynamics of soil carbon dioxide (CO2)- and soil methane (CH4)-flux during biological soil crust (BSCs) deposition in a sand-binding area in the eastern Chinese Hobq Desert. The trends in soil organic carbon (C) content and density were analyzed during this process. The sampling sites comprised a mobile dune (control) and those with algal, lichen, and moss crust-fixed sands. The desert soil CO2- and CH4-flux, temperature, and water content were measured from May to October in 2017 and 2018. Simultaneously, organic C content and density were measured and analyzed by stratification. The spatio-temporal variation in desert soil CO2-flux was apparent. The average CO2- fluxes in the control, algal, lichen, and moss sites were 1.67, 2.61, 5.83, and 6.84 mmol m−2 h−1, respectively, during the growing season, and the average CH4-fluxes in the four sites were − 1.13, − 1.67, − 3.66, and − 3.77 µmol m−2 h−1, respectively. Soil temperature was significantly positively correlated with CO2-flux but could not influence CH4 absorption, and C flux had minimal correlation with soil water content. The soil total organic C density at all sites was significantly different and decreased as follows: moss > lichen > algal > control; moreover, it decreased with soil depth at all sites. The accumulation of desert soil organic C could enhance soil C emissions. In a semi-arid desert, artificial planting could promote sand fixation and BSCs succession; therefore, increasing the C storage capacity of desert soils and decreasing soil C emissions could alter the C cycle pattern in desert ecosystems. Soil temperature is the major factor controlling desert soil CO2 flux and vegetation restoration, and BSCs development could alter the response patterns of C emissions to moisture conditions in desert soils. The results provide a scientific basis for studying the C cycle in desert ecosystems.

Tropical forests are critical for the global carbon budget, yet they have been threatened by deforestation and forest degradation by fire, selective logging, and fragmentation. Existing uncertainties on land cover classification and in biomass estimates hinder accurate attribution of carbon emissions to specific forest classes. In this study, we used textural metrics derived from PlanetScope images to implement a probabilistic classification framework to identify intact, logged and burned forests in three Amazonian sites. We also estimated biomass for these forest classes using airborne lidar and compared biomass uncertainties using the lidar-derived estimates only to biomass uncertainties considering the forest degradation classification as well. Our classification approach reached overall accuracy of 0.86, with accuracy at individual sites varying from 0.69 to 0.93. Logged forests showed variable biomass changes, while burned forests showed an average carbon loss of 35%. We found that including uncertainty in forest degradation classification significantly increased uncertainty and decreased estimates of mean carbon density in two of the three test sites. Our findings indicate that the attribution of biomass changes to forest degradation classes needs to account for the uncertainty in forest degradation classification. By combining very high-resolution images with lidar data, we could attribute carbon stock changes to specific pathways of forest degradation. This approach also allows quantifying uncertainties of carbon emissions associated with forest degradation through logging and fire. Both the attribution and uncertainty quantification provide critical information for national greenhouse gas inventories.

Allometric equations are used to estimate biomass and carbon stock of forests. In Ethiopia, despite the presence of large floral diversity, only a few site-specific allometric equations have been developed so far. This study was conducted in the Omo-Gibe woodland of south-western Ethiopia to develop an allometric equation to estimate the Above-ground Biomass (AGB) of the four Acacia species (Senegalia polyacantha, Vachellia seyal, Vachellia etbaica and Vachellia tortilis). Fifty-four (54) Acacia trees were sampled and measured within 35 temporarily established square plots. In each plot, dendrometric variables were measured to derive the models based on combinations of Diameter at Breast Height (DBH), height, and wood density as predictor variables. Model performance was evaluated using goodness-of-fit statistics. The biomass was compared using four allometric biomass models that have been widely used in the tropics. The model containing DBH alone was more accurate to estimate AGB compared to the use of multiple predictor variables. This study, therefore, substantiated the importance of site-specific allometric equations in estimating the AGB of Acacia woodlands. This is because a site-specific allometric equation recognizes the environmental factors, vegetation types and management practices. The results of this study contribute to a better understanding of allometric equations and an accurate estimate of AGB of Acacia woodlands in Ethiopia and similar ecosystems elsewhere.

Soil CO2 efflux is considered to mainly derive from biotic activities, while potential contribution of abiotic processes has been mostly neglected especially in productive ecosystems with highly active soil biota. We collected a subtropical forest soil to sterilize for incubation under different temperature (20 and 30 °C) and moisture regimes (30%, 60 and 90% of water holding capacity), aiming to quantify contribution of abiotic and biotic soil CO2 emission under changing environment scenarios. Results showed that abiotic processes accounted for a considerable proportion (15.6−60.0%) of CO2 emission in such a biologically active soil under different temperature and moisture conditions, and the abiotic soil CO2 emission was very likely to derive from degradation of soil organic carbon via thermal degradation and oxidation of reactive oxygen species. Furthermore, compared with biotically driving decomposition processes, abiotic soil CO2 emission was less sensitive to changes in temperature and moisture, causing reductions in proportion of the abiotic to total soil CO2 emission as temperature and moisture increased. These observations highlight that abiotic soil CO2 emission is unneglectable even in productive ecosystems with high biological activities, and different responses of the abiotic and biotic processes to environmental changes could increase the uncertainty in predicting carbon cycling.

Uncontrolled wildfires in Australian temperate Eucalyptus forests produce significant smoke emissions, particularly carbon dioxide (CO2) and particulates. Emissions from fires in these ecosystems, however, have received less research attention than the fires in North American conifer forests or frequently burned Australian tropical savannas. Here, we use the 2013 Forcett–Dunalley fire that caused the first recorded pyrocumulonimbus event in Tasmania, to understand CO2 and particulate matter (PM2.5) emissions from a severe Eucalyptus forest fire. We investigate the spatial patterns of the two emissions using a fine scale mapping of vegetation and fire severity (50 m resolution), and utilising available emission factors suitable for Australian vegetation types. We compare the results with coarse-scale (28 km resolution) emissions estimates from Global Fire Emissions Database (GFED) to determine the reliability of the global model in emissions estimation. The fine scale inventory yielded total CO2 emission of 1.125 ± 0.232 Tg and PM2.5 emission of 0.022 ± 0.006 Tg, representing a loss of 56 t CO2 ha−1 and 1 t PM2.5 ha−1. The CO2 emissions were comparable to GFED estimates, but GFED PM2.5 estimates were lower by a factor of three. This study highlights the reliability of GFED for CO2 but not PM2.5 for estimating emissions from Eucalyptus forest fires. Our fine scale and GFED estimates showed that the Forcett–Dunalley fire produced 30% of 2013 fire carbon emissions in Tasmania, and 26–36% of mean annual fire emissions for the State, representing a significant single source of emissions. Our analyses highlight the need for improved PM2.5 emission factors specific to Australian vegetation, and better characterisation of fuel loads, particularly coarse fuel loads, to quantify wildfire particulate and greenhouse gas emissions more accurately. Current Australian carbon accountancy approach of excluding large wildfires from final GHG accounts likely exaggerates Tasmania’s claim to carbon neutrality; we therefore recommend that planned and unplanned emissions are included in the final national and state greenhouse gas accounting to international conventions. Advancing these issues is important given the trajectory of more frequent large fires driven by anthropogenic climate change.

Quantifying the carbon balance of forested ecosystems has been the subject of intense study involving the development of numerous methodological approaches. Forest inventories, processes-based biogeochemical models, and inversion methods have all been used to estimate the contribution of U.S. forests to the global terrestrial carbon sink. However, estimates have ranged widely, largely based on the approach used, and no single system is appropriate for operational carbon quantification and forecasting. We present estimates obtained using a new spatially explicit modeling framework utilizing a “gain–loss” approach, by linking the LUCAS model of land-use and land-cover change with the Carbon Budget Model of the Canadian Forest Sector (CBM-CFS3). We estimated forest ecosystems in the conterminous United States stored 52.0 Pg C across all pools. Between 2001 and 2020, carbon storage increased by 2.4 Pg C at an annualized rate of 126 Tg C year−1. Our results broadly agree with other studies using a variety of other methods to estimate the forest carbon sink. Climate variability and change was the primary driver of annual variability in the size of the net carbon sink, while land-use and land-cover change and disturbance were the primary drivers of the magnitude, reducing annual sink strength by 39%. Projections of carbon change under climate scenarios for the western U.S. find diverging estimates of carbon balance depending on the scenario. Under a moderate emissions scenario we estimated a 38% increase in the net sink of carbon, while under a high emissions scenario we estimated a reversal from a net sink to net source. The new approach provides a fully coupled modeling framework capable of producing spatially explicit estimates of carbon stocks and fluxes under a range of historical and/or future socioeconomic, climate, and land management futures.

British Columbia’s (BC) extensive forest resources provide climate change mitigation opportunities that are available to few other jurisdictions. However, as a consequence of the Mountain Pine Beetle outbreak and large-scale wildfires, BC is anticipating reduced roundwood harvest for the next decades. Progress towards more climatically efficient utilization of forest resources is needed. This research quantitatively compared the greenhouse gas emission consequences of nine harvested wood products trade and consumption strategies. Inward-focused strategies use wood products within Canada to achieve emission reduction objectives, while outward-focused strategies encourage exports of wood products. In the business-as-usual baseline scenario, average emissions arising from BC-originated harvested wood products between 2016 and 2050 were 40 MtCO2e yr−1. The estimated theoretical boundaries were 11 MtCO2e yr−1 and 54 MtCO2e yr−1, under the scenarios of using all harvests for either construction purposes or biofuel production, respectively. Due to the constrained domestic market size, inward-focused scenarios that were based on population and market capacity achieved 0.3–10% emission reductions compared to the baseline. The international markets were larger, however the emissions varied substantially between 68% reduction and 25% increase depending on wood products’ end uses. Future bioeconomy strategies can have a substantial impact on emissions. This analysis revealed that from a carbon storage and emission perspective, it was better to consume BC’s harvests within Canada and only export those products that would be used for long-lived construction applications, provided that construction market access beyond the US was available. However, restricting export of wood products destined for short-lived uses such as pulp and wood pellets would have significant economic and social impacts. On the other hand, inward-focused strategies had a small but politically and environmentally meaningful contribution to BC’s climate action plan. This study also revealed the conflicts between a demand-driven bioeconomy and targeted environmental outcomes. A hierarchical incentive system that could co-exist with other market drivers may help achieve emission reduction goals, but this would require a better quantitative understanding of wood products’ substitution effects. While the analyses were conducted for BC, other regions that are net exporters of wood products may face similar issues.

Forests provide the largest terrestrial sink of carbon (C). However, these C stocks are threatened by forest land conversion. Land use change has global impacts and is a critical component when studying C fluxes, but it is not always fully considered in C accounting despite being a major contributor to emissions. An urgent need exists among decision-makers to identify the likelihood of forest conversion to other land uses and factors affecting C loss. To help address this issue, we conducted our research in California, Colorado, Georgia, New York, Texas, and Wisconsin. The objectives were to (1) model the probability of forest conversion and C stocks dynamics using USDA Forest Service Forest Inventory and Analysis (FIA) data and (2) create wall-to-wall maps showing estimates of the risk of areas to convert from forest to non-forest. We used two modeling approaches: a machine learning algorithm (random forest) and generalized mixed-effects models. Explanatory variables for the models included ecological attributes, topography, census data, forest disturbances, and forest conditions. Model predictions and Landsat spectral information were used to produce wall-to-wall probability maps of forest change using Google Earth Engine. During the study period (2000–2017), 3.4% of the analyzed FIA plots transitioned from forest to mixed or non-forested conditions. Results indicate that the change in land use from forests is more likely with increasing human population and housing growth rates. Furthermore, non-public forests showed a higher probability of forest change compared to public forests. Areas closer to cities and coastal areas showed a higher risk of transition to non-forests. Out of the six states analyzed, Colorado had the highest risk of conversion and the largest amount of aboveground C lost. Natural forest disturbances were not a major predictor of land use change. Land use change is accelerating globally, causing a large increase in C emissions. Our results will help policy-makers prioritize forest management activities and land use planning by providing a quantitative framework that can enhance forest health and productivity. This work will also inform climate change mitigation strategies by understanding the role that land use change plays in C emissions.